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Compound of Interest

Compound Name: Z-Glu-OBzl

Cat. No.: B554399 Get Quote

This guide provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals working with Z-Glu-OBzl (N-Carbobenzyloxy-L-

glutamic acid α-benzyl ester). The following procedures and data are intended to ensure the

safe handling, storage, and disposal of this compound, fostering a secure laboratory

environment.

Quantitative Data Summary
The following table summarizes the available physical and chemical properties of Z-Glu-OBzl.
It is important to note that specific quantitative safety data, such as occupational exposure

limits (OELs), are not readily available in standard safety data sheets.

Property Value Source

Chemical Formula C₂₀H₂₁NO₆ [1]

Molecular Weight 371.4 g/mol [1][2]

Appearance White solid/powder [3]

Melting Point 162 - 167 °C [4]

Storage Temperature 2-8°C [5]

Solubility No data available [6]

Flash Point No data available [6]
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Personal Protective Equipment (PPE)
Standard laboratory PPE is required when handling Z-Glu-OBzl to minimize exposure risk. The

recommended PPE includes:

Eye Protection: Wear chemical safety goggles or glasses.[6]

Hand Protection: Chemical-resistant gloves are mandatory. While specific breakthrough

times for Z-Glu-OBzl are not available, nitrile or neoprene gloves are generally

recommended for handling solid chemicals.[6][7] Regularly inspect gloves for any signs of

degradation or puncture.

Skin and Body Protection: A standard laboratory coat should be worn.[6] For large quantities

or when generating dust, consider additional protection such as coveralls.

Respiratory Protection: If there is a risk of inhaling dust, a NIOSH-approved N95 (US) or

equivalent respirator should be used.[5]

Experimental Protocols: Safe Handling and Disposal
Handling:

Engineering Controls: Handle Z-Glu-OBzl in a well-ventilated area.[6] The use of a chemical

fume hood is recommended, especially when working with powders or generating dust.

Avoiding Ignition Sources: Keep the compound away from heat, sparks, and open flames as

a precautionary measure.[6]

Preventing Dust Formation: Handle the solid material carefully to avoid generating dust.[6]

Do not breathe dust.[8]

Personal Hygiene: Wash hands thoroughly after handling the compound and before eating,

drinking, or smoking.

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.[6]
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Recommended storage temperature is between 2-8°C.[5]

Spill Management:

Small Spills: Carefully sweep or scoop up the spilled solid material and place it into a

suitable, labeled container for disposal.[6]

Large Spills: Use a shovel to collect the material and place it into a convenient, labeled

waste disposal container.[6] Avoid generating dust during cleanup.

Disposal:

Dispose of waste material in accordance with federal, state, and local environmental control

regulations.[6] Contact a licensed professional waste disposal service to dispose of this

material.

Logical Workflow for Safe Handling of Z-Glu-OBzl
The following diagram illustrates the key steps for the safe handling of Z-Glu-OBzl, from

preparation to disposal.
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Preparation
- Review SDS

- Don appropriate PPE

Handling
- Use in well-ventilated area

- Avoid dust generation
- Keep away from ignition sources

Storage
- Tightly sealed container

- 2-8°C

If not all material is used

Spill Response
- Isolate area

- Use appropriate tools for cleanup

In case of a spill

End of Operation
- Decontaminate work area

- Remove and dispose of PPE

Disposal
- Follow local regulations

- Use licensed waste disposal service

Dispose of waste

Click to download full resolution via product page

Caption: Workflow for the safe handling of Z-Glu-OBzl.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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